Cas no 5407-62-5 (1-(2-methylphenyl)butan-1-ol)

1-(2-Methylphenyl)butan-1-ol is a chiral secondary alcohol featuring a butyl chain substituted with a 2-methylphenyl group at the hydroxyl-bearing carbon. This compound is of interest in organic synthesis due to its potential as a building block for pharmaceuticals, fragrances, and specialty chemicals. The presence of the methyl group on the phenyl ring introduces steric and electronic effects that can influence reactivity and selectivity in subsequent transformations. Its structure allows for applications in asymmetric synthesis, particularly as an intermediate in the preparation of optically active compounds. The product is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic utility.

1-(2-methylphenyl)butan-1-ol structure

Product Name:1-(2-methylphenyl)butan-1-ol

CAS No:5407-62-5

MF:C₁₁H₁₆O

MW:164.244143486023

MDL:MFCD11521116

CID:1589715

PubChem ID:221906

Update Time:2025-05-27

1-(2-methylphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2-methylphenyl)butan-1-ol
- NSC7017
- AC1L5AZY
- SureCN539922
- AC1Q772S
- CTK4J9482
- KST-1B6282
- NSC-7017
- AR-1B1044
- NSC7017; AC1L5AZY; SureCN539922; AC1Q772S; CTK4J9482; KST-1B6282; NSC-7017; AR-1B1044;
- 1-(2-Methylphenyl)-1-butanol
- SCHEMBL539922
- starbld0044170
- AKOS010014709
- DTXSID80278326
- 5407-62-5
- 1-(o-Tolyl)butan-1-ol
- MDL： MFCD11521116
- Inchi： 1S/C11H16O/c1-3-6-11(12)10-8-5-4-7-9(10)2/h4-5,7-8,11-12H,3,6H2,1-2H3
- InChI Key： PGEQOXQUPFRJOV-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C)CCC

Computed Properties

Exact Mass: 164.12018
Monoisotopic Mass: 164.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 0.967
Boiling Point: 242.3°C at 760 mmHg
Flash Point: 107.8°C
Refractive Index: 1.517
PSA: 20.23
LogP: 2.82850

1-(2-methylphenyl)butan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB429306-1 g	1-(2-Methylphenyl)-1-butanol	5407-62-5		1g	€482.30	2022-03-24
abcr	AB429306-5 g	1-(2-Methylphenyl)-1-butanol	5407-62-5		5g	€1,123.50	2022-03-24
abcr	AB429306-1g	1-(2-Methylphenyl)-1-butanol; .	5407-62-5		1g	€1555.10	2025-04-18
abcr	AB429306-5g	1-(2-Methylphenyl)-1-butanol	5407-62-5		5g	€1373.40	2023-09-04
A2B Chem LLC	AX74587-1g	1-(2-Methylphenyl)-1-butanol	5407-62-5	97%	1g	$1205.00	2024-04-19
A2B Chem LLC	AX74587-5g	1-(2-Methylphenyl)-1-butanol	5407-62-5	97%	5g	$2831.00	2024-04-19